Cas no 265-04-3 (1H-1,3,5-Benzotriazepine)

1H-1,3,5-Benzotriazepine structure
1H-1,3,5-Benzotriazepine structure
Product Name:1H-1,3,5-Benzotriazepine
CAS No:265-04-3
MF:C8H7N3
MW:145.161280870438
CID:1427621
Update Time:2024-08-15

1H-1,3,5-Benzotriazepine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,3,5-Benzotriazepine
    • Inchi: 1S/C8H7N3/c1-2-4-8-7(3-1)10-5-9-6-11-8/h1-6H,(H,9,10,11)
    • InChI Key: NQXYPTVFUVTPNV-UHFFFAOYSA-N
    • SMILES: N1C2=CC=CC=C2N=CN=C1

Computed Properties

  • Exact Mass: 145.06411

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 299.2±23.0 °C(Predicted)
  • PSA: 41.57
  • pka: 3.74±0.20(Predicted)

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